Cas no 88330-42-1 (1H-Indole-5,6-dicarboxylic acid, 1-methyl-, dimethyl ester)

• Product Name: 1H-Indole-5,6-dicarboxylic acid, 1-methyl-, dimethyl ester
• CAS No: 88330-42-1
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 636970
• PubChem ID: 10490704
• Update Time: 2025-04-19

1H-Indole-5,6-dicarboxylic acid, 1-methyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-5,6-dicarboxylic acid, 1-methyl-, dimethyl ester
• dimethyl 1-methylindole-5,6-dicarboxylate
• 88330-42-1
• DTXSID80440809

• Inchi： 1S/C13H13NO4/c1-14-5-4-8-6-9(12(15)17-2)10(7-11(8)14)13(16)18-3/h4-7H,1-3H3
• InChI Key： YYUXWGAUWNVRCM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)=CC2C=CN(C)C=2C=1)=O

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.5Ų